Cas no 143688-83-9 (Fmoc-D-isoleucine)

Fmoc-D-isoleucine is a protected amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the amino group, enabling selective deprotection under mild basic conditions. The D-configuration of isoleucine offers unique stereochemical properties, making it valuable for designing peptides with specific chiral requirements or enhanced metabolic stability. This compound exhibits high purity and compatibility with standard Fmoc-based peptide coupling protocols. Its hydrophobic side chain contributes to peptide folding and stability. Fmoc-D-isoleucine is particularly useful in biomedical research for developing peptide-based therapeutics, enzyme substrates, or structural studies requiring non-natural amino acid incorporation.

Fmoc-D-isoleucine structure

Product Name:Fmoc-D-isoleucine

CAS No:143688-83-9

MF:C₂₁H₂₃NO₄

MW:353.41162610054

MDL:MFCD00080291

CID:64790

PubChem ID:6992515

Update Time:2025-07-02

Fmoc-D-isoleucine Chemical and Physical Properties

Names and Identifiers

- Fmoc-D-Isoleucine
- Fmoc-D-Ile-OH
- N-Fmoc-D-isoleucine
- Fmoc-D-lle-OH
- (2R,3S)-2-(9H-Fluoren-9-ylmethoxycarboylamino)-3-methylpentanoic acid
- (2S,3R)-2-(9H-Fluoren-9-ylmethoxycarboylamino)-3-methylpentanoic acid
- N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-D-ISOLEUCINE
- D-Isoleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- (2R,3R)-2-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-3-METHYLPENTANOIC ACID
- AM81847
- AB03074
- BC205405
- ST24047258
- 688F839
- (2R,3R)-2-(((9H-fluoren-9-yl)methoxy)carbonyla
- (((9H-Fluoren-9-yl)methoxy)carbonyl)-D-isoleucine
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-isoleucine
- (2R,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methyl-pentanoic acid
- AKOS016842938
- F-6976
- EN300-1556152
- Z2044820675
- 143688-83-9
- M03364
- Fmoc-D-Ile-OH, >=96.0% (HPLC)
- AS-49224
- 6G9MH85SQT
- FD21847
- N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-isoleucine (Fmoc-D-Ile-OH)
- (2R,3r)-2-(9h-fluoren-9-ylmethoxycarbonylamino)-3-methylpentanoic acid
- MFCD00080291
- (2S,3S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methyl-pentanoic acid;N-Fmoc-D-isoleucine
- A808101
- HY-W011135
- CS-W011851
- (2R,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoic acid
- N-(9-Fluorenylmethoxycarbonyl)-D-isoleucine
- (2R,3R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-methylpentanoic acid
- SCHEMBL118209
- QXVFEIPAZSXRGM-BFUOFWGJSA-N
- (2R,3R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-methylpentanoic acid
- (2R,3R)-2-(((9-Fluorenylmethoxy)carbonyl)amino)-3-methylpentanoic acid
- Fmoc-D-isoleucine
- MDL： MFCD00080291
- Inchi： 1S/C21H23NO4/c1-3-13(2)19(20(23)24)22-21(25)26-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18-19H,3,12H2,1-2H3,(H,22,25)(H,23,24)/t13-,19-/m1/s1
- InChI Key： QXVFEIPAZSXRGM-BFUOFWGJSA-N
- SMILES： O(C(N[C@@H](C(=O)O)[C@H](C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Exact Mass: 353.16300
Monoisotopic Mass: 353.163
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 486
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.6
XLogP3: 4.4

Experimental Properties

Color/Form: No data available
Density: 1.207
Melting Point: 143-145°C
Boiling Point: 559.8 ℃ at 760 mmHg
Flash Point: 292.4±25.4 °C
Refractive Index: 1.582
PSA: 75.63000
LogP: 4.41530
Specific Rotation: +11.5°±1°(C=1 in DMF)

Fmoc-D-isoleucine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22; S24/25; S36/37/39; S27; S26
FLUKA BRAND F CODES：10
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Store at 4°C,-4At ℃Store…Better

Fmoc-D-isoleucine Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Fmoc-D-isoleucine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F625020-50mg	N-Fmoc-D-isoleucine	143688-83-9		50mg	$207.00	2023-05-18
TRC	F625020-250mg	N-Fmoc-D-isoleucine	143688-83-9		250mg	$896.00	2023-05-18
TRC	F625020-500mg	N-Fmoc-D-isoleucine	143688-83-9		500mg	$1642.00	2023-05-18
Fluorochem	M03364-1g	Fmoc-D-lle-OH	143688-83-9	0.97	1g	￡206.00	2022-02-28
Fluorochem	M03364-5g	Fmoc-D-lle-OH	143688-83-9	0.97	5g	￡823.00	2022-02-28
Chemenu	CM327929-50g	(2R,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylpentanoic acid	143688-83-9	95%+	50g	$4687	2021-08-18
Apollo Scientific	BIBA1019-250mg	Fmoc-D-Ile-OH	143688-83-9		250mg	£90.00	2025-02-19
Apollo Scientific	BIBA1019-500mg	Fmoc-D-Ile-OH	143688-83-9		500mg	£150.00	2023-02-16
Apollo Scientific	BIBA1019-1g	Fmoc-D-Ile-OH	143688-83-9		1g	£210.00	2025-02-19
Apollo Scientific	OR36367-1g	Fmoc-D-Ile-OH	143688-83-9		1g	£284.00	2025-02-20

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Cas no 143688-83-9 (Fmoc-D-isoleucine)

Fmoc-D-isoleucine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Fmoc-D-isoleucine Security Information

Fmoc-D-isoleucine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Fmoc-D-isoleucine Pricemore >>

Fmoc-D-isoleucine Related Literature

Related Categories

143688-83-9 (Fmoc-D-isoleucine) Related Products